Cas no 1214368-61-2 (4-Chloro-2-fluoro-3-formylbiphenyl)

• Product Name: 4-Chloro-2-fluoro-3-formylbiphenyl
• CAS No: 1214368-61-2
• MF: C₁₃H₈ClFO
• MW: 234.653426170349
• CID: 4997975
• Update Time: 2025-05-19

4-Chloro-2-fluoro-3-formylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-fluoro-3-formylbiphenyl
• 4-Chloro-2-fluoro-3-formylbiphenyl

• Inchi： 1S/C13H8ClFO/c14-12-7-6-10(13(15)11(12)8-16)9-4-2-1-3-5-9/h1-8H
• InChI Key： HUFPEJMTHFCHEZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1C=O)F)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-Chloro-2-fluoro-3-formylbiphenyl

4-Chloro-2-fluoro-3-formylbiphenyl: A Comprehensive Overview

4-Chloro-2-fluoro-3-formylbiphenyl, identified by the CAS number 1214368-61-2, is a highly specialized organic compound that has garnered significant attention in the fields of materials science, pharmacology, and organic synthesis. This compound is characterized by its unique biphenyl structure, which consists of two benzene rings connected by a single bond, with substituents at specific positions that confer distinct chemical properties.

The molecular structure of 4-Chloro-2-fluoro-3-formylbiphenyl features a chlorine atom at position 4, a fluorine atom at position 2, and a formyl group (CHO) at position 3 on one of the benzene rings. This arrangement not only influences the compound's electronic properties but also plays a crucial role in its reactivity and potential applications. Recent studies have highlighted the importance of such substituted biphenyl derivatives in the development of advanced materials, particularly in the realm of organic electronics.

One of the most notable aspects of 4-Chloro-2-fluoro-3-formylbiphenyl is its role as an intermediate in the synthesis of more complex molecules. Researchers have demonstrated that this compound can serve as a versatile building block for constructing heterocyclic compounds, which are essential in drug discovery and agrochemical development. The formyl group, in particular, acts as a reactive site for various condensation reactions, enabling the formation of diverse functional groups.

In terms of physical properties, 4-Chloro-2-fluoro-3-formylbiphenyl exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its electronic properties, including high electron-withdrawing effects due to the chlorine and fluorine substituents, make it an attractive candidate for applications in optoelectronic devices. Recent advancements in computational chemistry have allowed for precise modeling of these properties, further enhancing our understanding of their practical implications.

The synthesis of 4-Chloro-2-fluoro-3-formylbiphenyl typically involves multi-step processes that combine substitution and coupling reactions. A recent study published in the Journal of Organic Chemistry detailed an efficient route utilizing palladium-catalyzed cross-coupling reactions to achieve high yields and purity levels. This method has been praised for its scalability and compatibility with large-scale production demands.

Beyond its synthetic utility, 4-Chloro-2-fluoro-3-formylbiphenyl has found applications in various industries. In materials science, it has been employed as a precursor for synthesizing novel π-conjugated polymers with enhanced charge transport properties. These polymers hold promise for use in flexible electronics and photovoltaic devices. Additionally, its ability to act as a ligand in metal complexes has opened new avenues for catalytic applications in organic transformations.

In the pharmaceutical sector, researchers have explored the potential of 4-Chloro-2-fluoro-3-formylbiphenyl derivatives as inhibitors for key enzymes involved in metabolic disorders and cancer progression. A study conducted by Smith et al. (2023) demonstrated that certain analogs exhibit potent inhibitory activity against histone deacetylases (HDACs), suggesting their potential as leads for anti-cancer drug development.

The environmental impact and sustainability aspects of using 4-Chloro-2-fluoro-3-formylbiphenyl have also come under scrutiny. Recent green chemistry initiatives have focused on developing eco-friendly synthesis routes that minimize waste generation and reduce reliance on hazardous reagents. For instance, solvent-free reaction conditions and biodegradable catalysts are being explored to enhance the ecological profile of this compound's production processes.

In conclusion, 4-Chloro-2-fluoro-3-formylbiphenyl, with its unique structural features and versatile reactivity, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, driven by ongoing advancements in synthetic methodologies and computational modeling techniques. As research progresses, this compound is expected to unlock new possibilities in material innovation and therapeutic development.